Cas no 1114595-99-1 (Methyl 2-(4-ethylpiperazin-1-yl)-6-oxo-1,4,5,6-tetrahydropyrimidin-5-ylacetate)

• Product Name: Methyl 2-(4-ethylpiperazin-1-yl)-6-oxo-1,4,5,6-tetrahydropyrimidin-5-ylacetate
• CAS No: 1114595-99-1
• MF: C₁₃H₂₂N₄O₃
• MW: 282.338782787323
• MDL: MFCD13817372
• CID: 4680278
• Update Time: 2025-10-21

Methyl 2-(4-ethylpiperazin-1-yl)-6-oxo-1,4,5,6-tetrahydropyrimidin-5-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl [2-(4-ethylpiperazin-1-yl)-6-oxo-1,4,5,6-tetrahydropyrimidin-5-yl]acetate
• Methyl 2-(2-(4-ethylpiperazin-1-yl)-6-oxo-1,4,5,6-tetrahydropyrimidin-5-yl)acetate
• SBB083234
• T3530
• methyl 2-[2-(4-ethylpiperazinyl)-4-oxo-3,5,6-trihydropyrimidin-5-yl]acetate
• methyl 2-[2-(4-ethylpiperazin-1-yl)-4-oxo-5,6-dihydro-3H-pyrimidin-5-yl]acetate
• 5-pyrimidineacetic acid, 2-(4-ethyl-1-piperazinyl)-3,4,5,6-tetrahydro
• Methyl 2-(4-ethylpiperazin-1-yl)-6-oxo-1,4,5,6-tetrahydropyrimidin-5-ylacetate

• MDL： MFCD13817372
• Inchi： 1S/C13H22N4O3/c1-3-16-4-6-17(7-5-16)13-14-9-10(12(19)15-13)8-11(18)20-2/h10H,3-9H2,1-2H3,(H,14,15,19)
• InChI Key： SPOLJZXSKFCWOX-UHFFFAOYSA-N
• SMILES： O=C1C(CC(=O)OC)CN=C(N1)N1CCN(CC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 402
• Topological Polar Surface Area: 74.2

Methyl 2-(4-ethylpiperazin-1-yl)-6-oxo-1,4,5,6-tetrahydropyrimidin-5-ylacetate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on Methyl 2-(4-ethylpiperazin-1-yl)-6-oxo-1,4,5,6-tetrahydropyrimidin-5-ylacetate

Recent Advances in the Study of Methyl 2-(4-ethylpiperazin-1-yl)-6-oxo-1,4,5,6-tetrahydropyrimidin-5-ylacetate (CAS: 1114595-99-1)

In recent years, the compound Methyl 2-(4-ethylpiperazin-1-yl)-6-oxo-1,4,5,6-tetrahydropyrimidin-5-ylacetate (CAS: 1114595-99-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrahydropyrimidinone scaffold and ethylpiperazine moiety, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

The synthesis of Methyl 2-(4-ethylpiperazin-1-yl)-6-oxo-1,4,5,6-tetrahydropyrimidin-5-ylacetate has been optimized to achieve higher yields and purity, as reported in recent publications. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic asymmetric methods to enhance the efficiency of the production process. These improvements are critical for scaling up the compound for preclinical and clinical studies.

Pharmacological evaluations have revealed that this compound exhibits notable activity as a modulator of specific biological targets. For instance, studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its interaction with neurotransmitter receptors has been explored, indicating possible uses in neurological disorders.

Mechanistic studies have further elucidated the compound's mode of action at the molecular level. Structural-activity relationship (SAR) analyses have identified the ethylpiperazine group as a critical pharmacophore, contributing to the compound's binding affinity and selectivity. Computational modeling and X-ray crystallography have provided detailed insights into its interactions with target proteins, facilitating the design of more potent derivatives.

Recent in vivo studies have also highlighted the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These findings are essential for understanding its therapeutic potential and optimizing dosing regimens. Notably, the compound has shown favorable bioavailability and minimal toxicity in animal models, supporting its progression to further developmental stages.

In conclusion, Methyl 2-(4-ethylpiperazin-1-yl)-6-oxo-1,4,5,6-tetrahydropyrimidin-5-ylacetate represents a promising candidate for drug development, with its versatile pharmacological properties and well-characterized synthesis. Ongoing research aims to explore its full therapeutic potential and address any challenges related to its clinical translation. This compound exemplifies the innovative strides being made in chemical biology and pharmaceutical sciences, offering new avenues for treating complex diseases.